Cas no 256954-40-2 (6-bromo-4-(dibromomethyl)-5,5-dimethyl-N-(pyridin-2-yl)bicyclo2.1.1hexane-1-carboxamide)

• Product Name: 6-bromo-4-(dibromomethyl)-5,5-dimethyl-N-(pyridin-2-yl)bicyclo2.1.1hexane-1-carboxamide
• CAS No: 256954-40-2
• MF: C₁₅H₁₇Br₃N₂O
• MW: 481.020281553268
• CID: 5976563
• PubChem ID: 2776024
• Update Time: 2025-05-19

6-bromo-4-(dibromomethyl)-5,5-dimethyl-N-(pyridin-2-yl)bicyclo2.1.1hexane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-bromo-4-(dibromomethyl)-5,5-dimethyl-N-(pyridin-2-yl)bicyclo2.1.1hexane-1-carboxamide
• Bicyclo[2.1.1]hexane-1-carboxamide, 6-bromo-4-(dibromomethyl)-5,5-dimethyl-N-2-pyridinyl-
• AKOS002162062
• 6-bromo-4-(dibromomethyl)-5,5-dimethyl-N-pyridin-2-ylbicyclo[2.1.1]hexane-1-carboxamide
• Z223448600
• (1R,6S)-6-bromo-4-(dibromomethyl)-5,5-dimethyl-N-(pyridin-2-yl)bicyclo[2.1.1]hexane-1-carboxamide
• AKOS016289986
• 6-bromo-4-(dibromomethyl)-5,5-dimethyl-N-(pyridin-2-yl)bicyclo[2.1.1]hexane-1-carboxamide
• 256954-40-2
• F0848-0118

• Inchi： 1S/C15H17Br3N2O/c1-13(2)14(11(17)18)6-7-15(13,10(14)16)12(21)20-9-5-3-4-8-19-9/h3-5,8,10-11H,6-7H2,1-2H3,(H,19,20,21)
• InChI Key： AYSYGAXXLZIKSF-UHFFFAOYSA-N
• SMILES： C12(C(NC3=NC=CC=C3)=O)C(Br)C(C(Br)Br)(C1(C)C)CC2

Computed Properties

• Exact Mass: 479.88705g/mol
• Monoisotopic Mass: 477.88910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.947±0.06 g/cm3(Predicted)
• Boiling Point: 545.7±35.0 °C(Predicted)
• pka: 13.18±0.70(Predicted)

Additional information on 6-bromo-4-(dibromomethyl)-5,5-dimethyl-N-(pyridin-2-yl)bicyclo2.1.1hexane-1-carboxamide

6-Bromo-4-(dibromomethyl)-5,5-dimethyl-N-(pyridin-2-yl)bicyclo[2.1.1]hexane-1-carboxamide

The compound 6-bromo-4-(dibromomethyl)-5,5-dimethyl-N-(pyridin-2-yl)bicyclo[2.1.1]hexane-1-carboxamide, with the CAS number 256954-40-2, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its complex bicyclic structure, which includes a bicyclo[2.1.1]hexane framework, and its functional groups, including bromine atoms, methyl groups, and a pyridinyl substituent. The presence of multiple bromine atoms and the unique bicyclic system makes this compound particularly interesting for its potential applications in drug design and advanced materials.

Recent studies have highlighted the importance of brominated compounds in medicinal chemistry due to their ability to modulate biological activities through specific interactions with cellular targets. The bicyclo[2.1.1]hexane core of this compound provides a rigid structure that can enhance the molecule's stability and bioavailability, making it a promising candidate for drug development. Additionally, the pyridinyl group attached to the carboxamide moiety introduces electronic properties that can further enhance the molecule's interactions with biological systems.

The synthesis of this compound involves a multi-step process that typically includes bromination reactions, cyclopropanation, and amide formation. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and potential industrial applications. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the compound's structure and purity.

In terms of applications, this compound has shown potential in several areas. In materials science, its unique structure could be exploited for the development of advanced polymers or nanomaterials with tailored properties. In pharmacology, it has been studied for its potential as a lead compound in the design of new drugs targeting specific diseases such as cancer or neurodegenerative disorders. Recent research has focused on understanding its pharmacokinetic properties and toxicity profile to assess its suitability for therapeutic use.

One of the most exciting aspects of this compound is its ability to undergo further functionalization to create derivatives with enhanced properties. For example, modifying the pyridinyl group or introducing additional substituents on the bicyclic framework could lead to molecules with improved solubility or selectivity for specific biological targets. This versatility makes it a valuable tool for researchers exploring novel chemical entities.

In conclusion, 6-bromo-4-(dibromomethyl)-5,5-dimethyl-N-(pyridin-2-yl)bicyclo[2.1.1]hexane-1-carboxamide represents a cutting-edge advancement in organic chemistry with broad implications for both academic research and industrial applications. Its unique structure, combined with its potential for further modification, positions it as a key player in the development of new materials and therapeutic agents.